tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate (TMOOPC) is an organic compound that has been used in a variety of scientific research applications. It is a colorless liquid with a slight pungent odor and is soluble in water, alcohol, and ether. It is an important intermediate in the synthesis of a variety of compounds and is used in a variety of biochemical and physiological studies. TMOOPC has been used in the synthesis of a variety of compounds, including drugs, pesticides, and other materials.
Scientific Research Applications
Tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate has been used in a variety of scientific research applications, including the synthesis of drugs, pesticides, and other materials. It has also been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and other organic compounds. Additionally, it has been used in the synthesis of a variety of organic catalysts.
Mechanism of Action
Tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate is an organic compound that has a number of different mechanisms of action. In biochemical studies, it has been found to inhibit the activity of enzymes, including proteases and phosphatases. Additionally, it has been found to inhibit the activity of a number of different kinases, including protein kinase C and tyrosine kinase.
Biochemical and Physiological Effects
tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate has been found to have a number of biochemical and physiological effects. In biochemical studies, it has been found to inhibit the activity of enzymes, including proteases and phosphatases. Additionally, it has been found to inhibit the activity of a number of different kinases, including protein kinase C and tyrosine kinase. In physiological studies, it has been found to have a number of effects, including the inhibition of inflammatory responses and the modulation of cell death pathways.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate has a number of advantages and limitations for lab experiments. One of the advantages of tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate is that it is highly soluble in water, alcohol, and ether, making it easy to use in a variety of experiments. Additionally, it is relatively inexpensive, making it a cost-effective choice for a variety of experiments. However, there are a number of limitations to using tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate in lab experiments. For example, it has a low melting point, which can make it difficult to use in experiments that require high temperatures. Additionally, it is a colorless liquid, which can make it difficult to detect in some experiments.
Future Directions
There are a number of potential future directions for research involving tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate. One potential direction is to explore its potential use in the synthesis of new drugs and materials. Additionally, research could be conducted to explore its potential uses as an inhibitor of enzymes and kinases in biochemical and physiological studies. Additionally, research could be conducted to explore its potential use as an anti-inflammatory agent and to explore its potential role in cell death pathways. Finally, research could be conducted to explore its potential use in the synthesis of organic catalysts.
Synthesis Methods
Tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate is synthesized via a two-step reaction. The first step involves the reaction of tert-butyl alcohol with 2-methoxy-5-chloropyrrolidine-1-carboxylic acid, which produces 2-methoxy-5-chloropyrrolidine-1-carboxylic acid tert-butyl ester. The second step involves the reaction of the ester with sodium hydroxide, which produces tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate involves the reaction of tert-butyl 2-methoxy-1H-pyrrole-1-carboxylate with ethyl chloroformate and then with sodium methoxide.", "Starting Materials": [ "tert-butyl 2-methoxy-1H-pyrrole-1-carboxylate", "ethyl chloroformate", "sodium methoxide" ], "Reaction": [ "Step 1: tert-butyl 2-methoxy-1H-pyrrole-1-carboxylate is reacted with ethyl chloroformate in the presence of triethylamine to form tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate intermediate.", "Step 2: The intermediate is then reacted with sodium methoxide in methanol to form the final product tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate." ] } | |
CAS RN |
1707379-66-5 |
Product Name |
tert-butyl 2-methoxy-5-oxopyrrolidine-1-carboxylate |
Molecular Formula |
C10H17NO4 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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